Cas no 1543813-73-5 (2-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid
• CAS No: 1543813-73-5
• MF: C₁₃H₂₁F₂NO₄
• MW: 293.306951284409
• CID: 6076599
• PubChem ID: 69934161
• Update Time: 2025-06-14

2-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid
• SCHEMBL6908469
• 2-{[(tert-butoxy)carbonyl]amino}-3-(3,3-difluorocyclopentyl)propanoic acid
• EN300-1298478
• 1543813-73-5

• Inchi： 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-9(10(17)18)6-8-4-5-13(14,15)7-8/h8-9H,4-7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： HTCKJHROWVOWBH-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(C(=O)O)NC(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 293.14386448g/mol
• Monoisotopic Mass: 293.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid (CAS No. 1543813-73-5)

The compound 2-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid (CAS No. 1543813-73-5) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 3,3-difluorocyclopentyl moiety, makes it a valuable intermediate in the development of bioactive compounds. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery, particularly in modulating protein-protein interactions and enzyme inhibition.

In recent years, the demand for fluorinated organic compounds like 2-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a hot topic in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound’s difluorocyclopentyl group is particularly noteworthy, as it combines the conformational rigidity of a cyclopentane ring with the electronic effects of fluorine atoms, making it a versatile building block for novel therapeutics.

The Boc-protected amino acid segment of this molecule is another critical feature, widely used in peptide synthesis and combinatorial chemistry. The tert-butoxycarbonyl group serves as a temporary protecting group for amines, enabling selective reactions in multi-step syntheses. This attribute aligns with current trends in green chemistry, where protecting group strategies are optimized to reduce waste and improve efficiency. As synthetic methodologies advance, compounds like CAS No. 1543813-73-5 are becoming indispensable tools for researchers aiming to streamline complex molecular assemblies.

From an industrial perspective, the scalability of 2-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid is a key consideration. Manufacturers are investing in robust synthetic routes to meet the growing demand from academic and pharmaceutical sectors. Questions frequently searched in this context include: "How to synthesize Boc-protected difluorocyclopentyl derivatives?" or "What are the applications of fluorinated amino acids in drug design?" These queries reflect the compound’s relevance in cutting-edge research and its potential to address challenges in targeted therapy development.

Another area of interest is the compound’s role in fragment-based drug discovery (FBDD). The 3,3-difluorocyclopentyl fragment can serve as a scaffold for designing inhibitors of challenging biological targets, such as protein kinases or G-protein-coupled receptors (GPCRs). This aligns with the broader shift toward precision medicine, where small-molecule modulators are tailored to specific genetic or metabolic profiles. The versatility of CAS No. 1543813-73-5 makes it a promising candidate for such applications, particularly in oncology and neurology research.

In summary, 2-{(tert-butoxy)carbonylamino}-3-(3,3-difluorocyclopentyl)propanoic acid represents a convergence of innovative chemical design and practical utility. Its structural features address multiple contemporary needs in drug development, from improving compound stability to enabling modular synthesis. As the scientific community continues to explore fluorinated building blocks and protecting group strategies, this compound is poised to play a pivotal role in advancing therapeutic innovation.